3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl dimethylcarbamate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C21H21NO6/c1-12-15-8-7-14(27-21(24)22(2)3)11-17(15)28-20(23)19(12)13-6-9-16(25-4)18(10-13)26-5/h6-11H,1-5H3
• InChI Key: TZMGWHLTOALIJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC(=O)N(C)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol

Description

The compound seems to contain a 3,4-dimethoxyphenyl group, which is a phenyl group (a ring of 6 carbon atoms) with two methoxy groups (OCH3) attached at the 3rd and 4th positions. It also appears to contain a 2H-chromen-7-yl group, which is a heterocyclic compound (a ring containing atoms of at least two different elements) and a dimethylcarbamate group, which is a carbamate ester derived from dimethylamine and carbonic acid.

Scientific Research Applications

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would involve how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, (3,4-Dimethoxyphenyl)acetic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard.